Cas no 1805323-87-8 (5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine)

• Product Name: 5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine
• CAS No: 1805323-87-8
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4846238
• Update Time: 2025-05-25

5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H8F3NO/c1-13-7-2-5(8(10)11)4-12-6(7)3-9/h2,4,8H,3H2,1H3
• InChI Key： OEDTUFJZKCAZIE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CF)C(=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 1.6
• Topological Polar Surface Area: 22.1

Additional information on 5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine

5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine (CAS No. 1805323-87-8) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The pyridine ring serves as the core structure of this compound, with substituents at positions 2, 3, and 5. The difluoromethyl group at position 5 introduces electronic effects that influence the compound's reactivity and stability. Similarly, the fluoromethyl group at position 2 contributes to the molecule's overall polarity and solubility. The methoxy group at position 3 plays a crucial role in modulating the compound's electronic properties, making it an attractive candidate for various applications.

Recent studies have focused on the synthesis of 5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine, employing advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods have not only improved the yield but also reduced the reaction time, making the synthesis more efficient and cost-effective. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the production process.

The biological activity of 5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine has been a focal point of recent investigations. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its utility in drug development. Additionally, its role as a herbicide has been explored, with promising results in controlling invasive plant species without adverse effects on non-target organisms.

Computational modeling has played a pivotal role in understanding the molecular interactions of 5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These findings have paved the way for rational drug design strategies tailored to specific therapeutic targets.

The environmental fate and toxicity of 5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine have also been examined to ensure its safe use. Biodegradation studies indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. Toxicological assessments have shown low acute toxicity to aquatic organisms, aligning with regulatory standards for chemical safety.

In conclusion, 5-(Difluoromethyl)-2-(fluoromethyl)-3-methoxypyridine (CAS No. 1805323-87-8) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation, positions it as a valuable tool in modern scientific research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.